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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

dosimetry of Palladium-103 (Pd-103) brachytherapy sources. The information is based on

established international standards, primarily the American Association of Physicists in

Medicine (AAPM) Task Group 43 (TG-43) formalism and its updates.

Introduction to Palladium-103 Dosimetry
Palladium-103 is a low-energy gamma-emitting radioisotope with a half-life of 16.99 days,

commonly used in brachytherapy for the treatment of various cancers, most notably prostate

cancer.[1] Accurate dosimetry is paramount for effective and safe treatment, ensuring the

prescribed dose is delivered to the target volume while minimizing exposure to surrounding

healthy tissues. The dosimetry of Pd-103 sources is governed by the AAPM TG-43 protocol,

which provides a standardized formalism for calculating the dose distribution around a

brachytherapy source.[2][3][4][5]

The TG-43 formalism characterizes the dose distribution using several key parameters, which

are determined through a combination of experimental measurements and Monte Carlo

simulations.[6][7][8][9]
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The dose rate at a specific point (r, θ) in a water phantom from a brachytherapy source can be

calculated using the following equation:

D(r, θ) = Sk ⋅ Λ ⋅ [GL(r, θ) / GL(r0, θ0)] ⋅ gL(r) ⋅ F(r, θ)

Where:

D(r, θ) is the dose rate at the point of interest.

Sk is the air-kerma strength of the source.

Λ is the dose rate constant in water.[2][6][10][11]

GL(r, θ) is the geometry function.

gL(r) is the radial dose function.[6][10][11][12]

F(r, θ) is the 2D anisotropy function.[6][10][11][12]

(r0, θ0) is the reference position (1 cm, 90°).

Dosimetric Parameters of Commercially Available
Palladium-103 Sources
The following tables summarize the consensus dosimetric parameters for several commercially

available Pd-103 brachytherapy sources, as determined by Monte Carlo simulations and

experimental measurements. These values are essential for accurate treatment planning.

Table 1: Dose Rate Constants for Various Pd-103 Sources
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Source Model
Dose Rate
Constant (Λ) (cGy
h⁻¹ U⁻¹)

Measurement/Calc
ulation Method

Reference

Theragenics Model

200
0.691 - 0.694 Monte Carlo [2]

BrachySeedPd-103

Model Pd-1
0.613 - 0.65 Monte Carlo, TLD [10][13]

ADVANTAGE™ Pd-

103
0.67 - 0.69 Monte Carlo, TLD [11][14]

InterSource103 0.696 Monte Carlo [12]

MED3633 0.677 - 0.693
Monte Carlo, Diode

Detector
[7]

Best double-wall 0.67 Monte Carlo [15]

IR01-(103)Pd

Not specified, but in

good agreement with

TLD

Monte Carlo [6]

Table 2: Anisotropy Constants for Various Pd-103 Sources

Source Model
Anisotropy
Constant (φan)

Measurement/Calc
ulation Method

Reference

Theragenics Model

200 (light seed)
0.862 Monte Carlo [2]

Theragenics Model

200 (heavy seed)
0.884 Monte Carlo [2]

BrachySeedPd-103

Model Pd-1
0.978 - 0.98 Monte Carlo [10][13]

ADVANTAGE™ Pd-

103
0.864 - 0.865 Monte Carlo [11]

Best double-wall 0.89 TLD [15]
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Experimental Protocols
Thermoluminescent Dosimetry (TLD) for Pd-103 Sources
This protocol outlines the general procedure for measuring the dose distribution of a Pd-103

source using TLDs in a solid water phantom.

Materials:

Palladium-103 brachytherapy source of known air-kerma strength.

Solid Water phantom slabs (e.g., WT1 or RW-1).[11][12][13][14][15]

Lithium Fluoride (LiF) TLD chips or micro-cubes.[11][12][13][14]

TLD reader (calibrated).

High-precision calipers.

Source holder and positioning system.

Lead-lined storage container for the source.

Procedure:

Phantom Preparation:

Machine slabs of the Solid Water phantom with precise holes to accommodate the Pd-103

source and TLDs at various distances and angles.[15][16]

Ensure a minimum of 10 cm of phantom material surrounds the measurement points to

provide full scatter conditions.[15]

TLD Calibration and Annealing:

Calibrate the TLDs using a known radiation source (e.g., Cobalt-60) to determine their

dose-response curve.
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Apply an energy correction factor to account for the difference in energy spectra between

the calibration source and Pd-103.

Anneal the TLDs according to the manufacturer's instructions to erase any residual signal

before irradiation.

Irradiation:

Place the Pd-103 source in the designated holder within the phantom.

Carefully position the TLDs at the desired radial distances and angles relative to the

source.

Irradiate the TLDs for a predetermined time to deliver a dose within the linear range of the

TLD response.

TLD Readout:

After irradiation, carefully remove the TLDs from the phantom.

Read out the TLDs using a calibrated TLD reader to obtain the thermoluminescent signal.

Data Analysis:

Convert the TLD signal to absorbed dose using the calibration curve and energy correction

factor.

Calculate the dosimetric parameters (dose rate constant, radial dose function, anisotropy

function) according to the AAPM TG-43 formalism.

Visualizations
Dosimetry Calculation Workflow
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Input Parameters

TG-43 Calculation
Output

Air-Kerma Strength (Sk)

Dose Rate Calculation
D(r,θ) = Sk * Λ * [G(r,θ)/G(r0,θ0)] * gL(r) * F(r,θ)

Source-Specific Parameters
(Λ, gL(r), F(r,θ))

Geometry Factor
G(r,θ) 3D Dose Distribution

Click to download full resolution via product page

Caption: Workflow for calculating dose distribution using the AAPM TG-43 formalism.

Experimental Setup for TLD Measurements
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Solid Water Phantom

TLD Positions

Pd-103 Source

TLD (r1, θ1)

r1

TLD (r2, θ2)

r2

TLD (r3, θ3)

r3
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Caption: Experimental setup for TLD dosimetry of a Pd-103 source in a solid water phantom.

Relationship of Dosimetric Parameters
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Caption: Interrelationship of dosimetric parameters in the AAPM TG-43 formalism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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